Cas no 691847-97-9 (Benzoic acid, 4-mercapto-3-nitro-, ethyl ester)

• Product Name: Benzoic acid, 4-mercapto-3-nitro-, ethyl ester
• CAS No: 691847-97-9
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 1733726
• PubChem ID: 57880339
• Update Time: 2025-04-21

Benzoic acid, 4-mercapto-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-mercapto-3-nitro-, ethyl ester
• 4-Mercapto-3-nitro-benzoic acid ethyl ester
• 4-Mercapto-3-nitrobenzoic acid ethyl ester
• 691847-97-9
• benzoic acid,4-mercapto-3-nitro-,ethyl ester
• VYDLIVGDTQTYCZ-UHFFFAOYSA-N
• SCHEMBL1239711

• MDL： MFCD18904440
• Inchi： 1S/C9H9NO4S/c1-2-14-9(11)6-3-4-8(15)7(5-6)10(12)13/h3-5,15H,2H2,1H3
• InChI Key： VYDLIVGDTQTYCZ-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.02527
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 69.44